Cas no 1211578-33-4 (6-bromo-5-nitropyridine-2-carboxylic acid)

• Product Name: 6-bromo-5-nitropyridine-2-carboxylic acid
• CAS No: 1211578-33-4
• MF: C₆H₃BrN₂O₄
• MW: 247.003020524979
• CID: 4578030
• PubChem ID: 71757941
• Update Time: 2025-05-20

6-bromo-5-nitropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-5-nitropyridine-2-carboxylic acid
• 2-Pyridinecarboxylic acid, 6-bromo-5-nitro-

• Inchi： 1S/C6H3BrN2O4/c7-5-4(9(12)13)2-1-3(8-5)6(10)11/h1-2H,(H,10,11)
• InChI Key： RWDVNWYGZAUUDG-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(Br)=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 245.928
• Monoisotopic Mass: 245.928
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-bromo-5-nitropyridine-2-carboxylic acid

6-Bromo-5-NitroPyridine-2-Carboxylic Acid: A Comprehensive Overview

The compound 6-bromo-5-nitroPyridine-2-carboxylic acid, identified by the CAS number CAS No. 1211578-33-4, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their unique chemical properties and potential applications in various industries. The structure of this compound consists of a pyridine ring with substituents at positions 2, 5, and 6, specifically a bromine atom at position 6, a nitro group at position 5, and a carboxylic acid group at position 2. These functional groups impart distinct chemical reactivity and biological activity to the molecule.

Recent studies have highlighted the importance of 6-bromo-5-nitroPyridine-2-carboxylic acid in drug discovery and material science. The presence of the nitro group at position 5 confers strong electron-withdrawing properties, which can influence the electronic characteristics of the pyridine ring. This makes the compound a promising candidate for use in designing new pharmaceutical agents, particularly in the development of anti-inflammatory and anticancer drugs. Researchers have also explored the potential of this compound as a building block for synthesizing more complex molecules with enhanced bioavailability and efficacy.

The synthesis of CAS No. 1211578-33-4 involves multi-step organic reactions, including bromination, nitration, and carboxylation processes. These reactions require precise control over reaction conditions to ensure high yields and purity of the final product. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact. For instance, the use of transition metal catalysts has been reported to significantly improve the selectivity and efficiency of these reactions.

In terms of chemical properties, 6-bromo-5-nitroPyridine-2-carboxylic acid exhibits high thermal stability and excellent solubility in polar solvents. These properties make it suitable for use in various chemical transformations, such as nucleophilic aromatic substitution and cross-coupling reactions. Additionally, the compound has shown promising results in electrochemical applications, particularly in the development of novel materials for energy storage devices like supercapacitors and batteries.

The biological activity of CAS No. 1211578-33-4 has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anticancer agent due to its ability to inhibit key enzymes involved in tumor progression. Furthermore, the compound has shown anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

In conclusion, 6-bromo-5-nitroPyridine-2-carboxylic acid, with its unique chemical structure and versatile functional groups, holds immense potential in various fields of science and technology. Ongoing research continues to uncover new applications and improve its synthesis methods, ensuring its relevance in both academic and industrial settings.